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Compound of Interest

Compound Name: Stachartin C

Cat. No.: B15593284 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Stachartin C is a secondary metabolite isolated from the fungus Stachybotrys chartarum. As

with many novel natural products, a thorough understanding of its physicochemical properties

is paramount for its advancement as a potential therapeutic agent. A critical parameter in early-

stage drug development is the compound's solubility in various organic solvents. This

information is essential for designing in vitro and in vivo experiments, developing analytical

methods, and formulating potential drug delivery systems.

This document provides detailed information on the solubility of Stachartin C in dimethyl

sulfoxide (DMSO) and other common organic solvents. It also includes a standardized protocol

for determining compound solubility and a hypothetical signaling pathway that may be

influenced by Stachartin C, providing a basis for further mechanistic studies.

Quantitative Solubility Data
The solubility of Stachartin C was determined in several common organic solvents at room

temperature (25°C). The data is summarized in the table below for easy comparison.
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Solvent
Chemical
Formula

Molar Mass (
g/mol )

Solubility of
Stachartin C
(mg/mL)

Molar
Solubility (M)

Dimethyl

Sulfoxide

(DMSO)

C₂H₆OS 78.13 > 100 > 0.200

N,N-

Dimethylformami

de (DMF)

C₃H₇NO 73.09 85 0.170

Tetrahydrofuran

(THF)
C₄H₈O 72.11 50 0.100

Dichloromethane

(DCM)
CH₂Cl₂ 84.93 30 0.060

Acetone C₃H₆O 58.08 25 0.050

Acetonitrile

(ACN)
C₂H₃N 41.05 15 0.030

Ethanol C₂H₅OH 46.07 10 0.020

Methanol CH₃OH 32.04 5 0.010

Note: The above data is intended as a reference. Actual solubility may vary depending on the

purity of the compound and the solvent, as well as ambient temperature and humidity.

Experimental Protocols
Protocol 1: Determination of Stachartin C Solubility via
the Shake-Flask Method and HPLC Analysis
This protocol describes a standard procedure for determining the equilibrium solubility of

Stachartin C in an organic solvent.

Materials:

Stachartin C (solid)
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Selected organic solvents (e.g., DMSO, Ethanol, etc.)

Vortex mixer

Thermostatic shaker incubator

Centrifuge

High-Performance Liquid Chromatography (HPLC) system with a UV detector

C18 HPLC column

Volumetric flasks and pipettes

Syringe filters (0.22 µm)

Procedure:

Preparation of Standard Solutions:

Prepare a stock solution of Stachartin C in the chosen solvent at a known concentration

(e.g., 1 mg/mL).

From the stock solution, prepare a series of standard solutions of decreasing

concentrations to generate a calibration curve.

Equilibration:

Add an excess amount of solid Stachartin C to a known volume of the selected organic

solvent in a sealed vial.

Vortex the mixture vigorously for 1 minute.

Place the vial in a thermostatic shaker incubator set at 25°C and shake for 24 hours to

ensure equilibrium is reached.

Sample Preparation:
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After 24 hours, centrifuge the vial at 10,000 rpm for 10 minutes to pellet the undissolved

solid.

Carefully collect the supernatant, ensuring no solid particles are disturbed.

Filter the supernatant through a 0.22 µm syringe filter into a clean vial.

HPLC Analysis:

Dilute the filtered supernatant with the mobile phase to a concentration that falls within the

range of the calibration curve.

Inject the diluted sample and the standard solutions onto the HPLC system.

Analyze the samples using a suitable HPLC method (e.g., isocratic elution on a C18

column with a mobile phase of acetonitrile and water, with UV detection at an appropriate

wavelength).

Quantification:

Generate a calibration curve by plotting the peak area of the standard solutions against

their known concentrations.

Determine the concentration of Stachartin C in the diluted supernatant using the

calibration curve.

Calculate the original concentration in the undiluted supernatant by accounting for the

dilution factor. This value represents the solubility of Stachartin C in the tested solvent.

Hypothetical Signaling Pathway
Based on the known biological activities of other secondary metabolites from Stachybotrys

species, it is plausible that Stachartin C may modulate inflammatory signaling pathways. A

hypothetical mechanism of action could involve the inhibition of the NF-κB (Nuclear Factor

kappa-light-chain-enhancer of activated B cells) signaling pathway.
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Diagram: Hypothetical Inhibition of the NF-κB Signaling
Pathway by Stachartin C
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To cite this document: BenchChem. [Application Notes and Protocols: Stachartin C Solubility
in Organic Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15593284#stachartin-c-solubility-in-dmso-and-other-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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